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Compound of Interest

Compound Name: (S)-PF-04449613

Cat. No.: B15576807

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the use of (S)-PF-
04449613, a potent and selective inhibitor of phosphodiesterase 9A (PDE9A). The information

compiled herein is intended to guide researchers in sourcing this compound and effectively

incorporating it into their experimental workflows.

Supplier and Purchasing Information
(S)-PF-04449613 is available from several reputable suppliers of research chemicals. The

following table summarizes purchasing information from various vendors to aid in procurement.

It is important to note that prices and availability are subject to change and researchers should

confirm the details with the respective suppliers.
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Supplier
Catalog
Number

Purity
Available
Quantities

Price (USD)
CAS
Number

MedchemExp

ress
HY-12788A 98.55%

5 mg, 10 mg,

25 mg, 50

mg, 100 mg

$105 (5mg),

$185 (10mg)

1236858-52-

8

MedKoo

Biosciences
462312 >98% 5 mg, 10 mg

$500 (5mg),

$915 (10mg)

1236858-52-

8[1]

Tocris

Bioscience
5915 ≥98% (HPLC) 10 mg, 50 mg

Contact for

pricing

1236858-52-

8

R&D

Systems
5915 ≥98% 10 mg

Contact for

pricing

1236858-52-

8[2]

Note: (S)-PF-04449613 is the levorotatory isomer of PF-04449613. For research purposes, it is

crucial to ensure the correct isomeric form is purchased. The compound is typically supplied as

a solid powder and should be stored at -20°C for long-term stability. It is soluble in DMSO.

Application Notes
(S)-PF-04449613 is a highly selective inhibitor of phosphodiesterase 9A (PDE9A), an enzyme

that specifically hydrolyzes cyclic guanosine monophosphate (cGMP). By inhibiting PDE9A,

(S)-PF-04449613 leads to an increase in intracellular cGMP levels. This mechanism of action

makes it a valuable tool for investigating the role of the cGMP signaling pathway in various

physiological and pathological processes.

The primary application of (S)-PF-04449613 is in neuroscience research, particularly in studies

related to learning, memory, and synaptic plasticity.[3] It has been shown to promote dendritic

spine formation and improve performance in motor learning tasks in mice.[3] Beyond

neuroscience, this inhibitor is also utilized in cardiovascular research to explore the nitric oxide-

independent regulation of cGMP and its implications in conditions like cardiac hypertrophy.[4]

Signaling Pathway
The canonical nitric oxide (NO)/cGMP signaling pathway is a crucial regulator of numerous

cellular functions. The pathway is initiated by the production of NO, which then activates
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soluble guanylate cyclase (sGC). Activated sGC catalyzes the conversion of guanosine

triphosphate (GTP) to cGMP. The intracellular concentration of cGMP is tightly regulated by

phosphodiesterases (PDEs), which degrade cGMP to GMP. PDE9A is a key enzyme in this

process, exhibiting high affinity and selectivity for cGMP. (S)-PF-04449613 acts by specifically

inhibiting PDE9A, thereby preventing the breakdown of cGMP and amplifying the downstream

signaling cascade. Elevated cGMP levels lead to the activation of protein kinase G (PKG),

which in turn phosphorylates various downstream targets, resulting in diverse physiological

responses.
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Caption: The cGMP signaling pathway and the inhibitory action of (S)-PF-04449613 on PDE9A.

Experimental Protocols
The following are detailed protocols for key experiments involving (S)-PF-04449613, based on

published research.

In Vitro PDE9A Inhibition Assay
This protocol is designed to determine the inhibitory potency of (S)-PF-04449613 against

PDE9A in a biochemical assay.
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Materials:

Recombinant human PDE9A enzyme

(S)-PF-04449613

cGMP (substrate)

Assay buffer (e.g., Tris-HCl based buffer with MgCl2)

Detection reagents (e.g., a commercially available PDE assay kit)

96-well microplates

Procedure:

Prepare a serial dilution of (S)-PF-04449613 in the assay buffer. A typical concentration

range would be from 1 nM to 10 µM.

In a 96-well plate, add the diluted (S)-PF-04449613 solutions. Include wells with vehicle

(DMSO) as a negative control and wells without enzyme as a background control.

Add the recombinant PDE9A enzyme to all wells except the background control.

Pre-incubate the plate at 37°C for 15 minutes.

Initiate the reaction by adding cGMP to all wells. The final concentration of cGMP should be

close to its Km value for PDE9A.

Incubate the reaction at 37°C for a defined period (e.g., 30 minutes).

Stop the reaction according to the instructions of the detection kit.

Measure the amount of remaining cGMP or the product formed (GMP) using a suitable plate

reader.

Calculate the percentage of inhibition for each concentration of (S)-PF-04449613 and

determine the IC50 value by fitting the data to a dose-response curve. A study demonstrated
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that 5µM of PF-04449613 inhibited 70% of PDE9A activity.[4]

Cell-Based cGMP Assay
This protocol describes how to measure the effect of (S)-PF-04449613 on intracellular cGMP

levels in cultured cells.

Materials:

A suitable cell line expressing PDE9A (e.g., primary cardiomyocytes, neuronal cell lines)

(S)-PF-04449613

A cGMP-stimulating agent (e.g., a nitric oxide donor like sodium nitroprusside (SNP) or a

natriuretic peptide)

Cell culture medium and supplements

Cell lysis buffer

A commercial cGMP enzyme immunoassay (EIA) kit

Multi-well cell culture plates

Procedure:

Seed the cells in multi-well plates and allow them to adhere and grow to a desired

confluency.

Pre-treat the cells with various concentrations of (S)-PF-04449613 (e.g., 0.1 µM to 10 µM)

for a specific duration (e.g., 30 minutes). Include a vehicle control (DMSO).

Stimulate the cells with a cGMP-inducing agent for a short period (e.g., 5-10 minutes).

Aspirate the medium and lyse the cells using the provided lysis buffer.

Collect the cell lysates and perform a cGMP EIA according to the manufacturer's

instructions.
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Measure the absorbance using a microplate reader.

Calculate the concentration of cGMP in each sample based on a standard curve.

Analyze the data to determine the effect of (S)-PF-04449613 on basal and stimulated cGMP

levels.

In Vivo Mouse Rotarod Test
This protocol outlines the procedure for assessing motor coordination and learning in mice

treated with (S)-PF-04449613 using an accelerating rotarod.

Materials:

(S)-PF-04449613

Vehicle solution (e.g., 5% DMSO, 5% Cremophor, 90% saline for injection)[3]

Accelerating rotarod apparatus for mice

Male C57BL/6 mice (or other appropriate strain)

Procedure:

Habituation: Acclimate the mice to the testing room for at least 30 minutes before the

experiment.

Drug Administration: Administer (S)-PF-04449613 or vehicle to the mice via an appropriate

route (e.g., subcutaneous injection). A commonly used dose is 10 mg/kg.[3]

Testing Protocol:

Place a mouse on the stationary rod of the rotarod apparatus.

Start the rotation, which gradually accelerates from a low speed (e.g., 4 rpm) to a high

speed (e.g., 40 rpm) over a set period (e.g., 5 minutes).

Record the latency to fall from the rod for each mouse. A trial can be ended if the mouse

falls or remains on the rod for the maximum duration.
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Perform multiple trials per day (e.g., 3-5 trials) with an inter-trial interval (e.g., 15-30

minutes).

Repeat the testing over several consecutive days to assess motor learning.

Data Analysis:

Compare the latency to fall between the (S)-PF-04449613-treated group and the vehicle-

treated group for each trial and each day.

Statistical analysis (e.g., two-way ANOVA with repeated measures) can be used to

determine the significance of the treatment effect on motor performance and learning. One

study found that treatment with 10 mg/kg of PF-04449613 for one to seven days improved

rotarod performance in mice.[3]
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Caption: A generalized workflow for in vitro, cell-based, and in vivo experiments using (S)-PF-
04449613.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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